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Compound of Interest

Compound Name: CZL80

Cat. No.: B15587028 Get Quote

Technical Support Center: CZL80
Welcome to the technical support center for CZL80. This resource is designed for researchers,

scientists, and drug development professionals to provide clear and concise information on the

solubility of CZL80 in DMSO and aqueous solutions. Below you will find troubleshooting guides

and frequently asked questions (FAQs) to assist you in your experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of CZL80?

A1: For preparing a high-concentration stock solution, Dimethyl Sulfoxide (DMSO) is the

recommended solvent. CZL80 is highly soluble in DMSO.

Q2: What is the maximum solubility of CZL80 in DMSO?

A2: The solubility of CZL80 in DMSO is reported to be at least 200 mg/mL, which is equivalent

to 545.87 mM.[1] It is important to use newly opened, anhydrous DMSO, as hygroscopic

DMSO can negatively impact solubility.[1]

Q3: How should I prepare CZL80 for in vitro cell-based assays?

A3: For in vitro experiments, it is standard practice to first dissolve CZL80 in DMSO to create a

concentrated stock solution. This stock solution is then further diluted with your aqueous cell

culture medium to the final desired concentration. To avoid cellular toxicity from the solvent, the
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final concentration of DMSO in the cell culture medium should be kept low, typically at 0.1%.[2]

[3]

Q4: How can I prepare CZL80 for in vivo animal studies?

A4: Due to the low aqueous solubility of CZL80, direct dissolution in saline or phosphate-

buffered saline (PBS) is not recommended for in vivo administration. Published studies have

successfully used co-solvent systems to administer CZL80 to mice. Two commonly reported

formulations are:

A mixture of propylene glycol, ethanol, and water in a 5:1:4 ratio.

A solution of 2% DMSO in saline.[1]

Q5: My CZL80 is precipitating when I dilute my DMSO stock solution into an aqueous buffer.

What can I do?

A5: Precipitation upon dilution of a DMSO stock into an aqueous buffer is a common issue for

hydrophobic compounds. Please refer to the troubleshooting guide below for detailed steps to

address this.

Q6: How should I store my CZL80 solutions?

A6: For powdered CZL80, storage at -20°C for up to 3 years is recommended.[1] Once

dissolved in a solvent, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles

and stored at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Solubility Data
The following table summarizes the known solubility of CZL80 in various solvents.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

DMSO ≥ 200 mg/mL[1] 545.87 mM

Use of fresh,

anhydrous DMSO is

recommended.[1]

0.1N NaOH(aq) Soluble[4] Not specified

Water Insoluble Not applicable

Ethanol Not specified Not specified

Molecular Weight of CZL80: 366.39 g/mol

Experimental Protocols
Preparation of a 100 mM Stock Solution in DMSO
This protocol describes the preparation of a 100 mM stock solution of CZL80 in DMSO.

Materials:

CZL80 powder

Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

Sterile, conical microcentrifuge tubes

Vortex mixer

Calibrated pipette

Procedure:

Calculate the required mass of CZL80:

To prepare 1 mL of a 100 mM stock solution, you will need:
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Mass (mg) = 100 mmol/L * 1 L/1000 mL * 1 mL * 366.39 g/mol * 1000 mg/g = 36.64 mg

Weigh CZL80:

Carefully weigh out 36.64 mg of CZL80 powder and transfer it to a sterile microcentrifuge

tube.

Add DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the CZL80 powder.

Dissolve the compound:

Vortex the tube thoroughly until the CZL80 is completely dissolved. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary. Ensure the solution is clear

before proceeding.

Storage:

Aliquot the stock solution into smaller, single-use volumes and store at -80°C for long-term

storage (up to 6 months) or -20°C for shorter-term storage (up to 1 month).[1]

Preparation of an In Vivo Formulation (2% DMSO in
Saline)
This protocol is adapted from published studies for the preparation of a dosing solution for

animal experiments.[1]

Materials:

CZL80 powder

Anhydrous, high-purity DMSO

Sterile saline solution (0.9% NaCl)

Sterile tubes

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15587028?utm_src=pdf-body
https://www.benchchem.com/product/b15587028?utm_src=pdf-body
https://www.benchchem.com/product/b15587028?utm_src=pdf-body
https://www.benchchem.com/product/b15587028?utm_src=pdf-body
https://www.medchemexpress.com/czl80.html
https://www.medchemexpress.com/czl80.html
https://www.benchchem.com/product/b15587028?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15587028?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Procedure:

Prepare a concentrated stock solution of CZL80 in DMSO. For example, prepare a 50

mg/mL stock solution by dissolving 50 mg of CZL80 in 1 mL of DMSO.

Calculate the required volume of the DMSO stock solution. For a final desired concentration

of 1 mg/mL in a 2% DMSO/saline solution:

You will need 20 µL of the 50 mg/mL DMSO stock for every 1 mL of final dosing solution.

Prepare the final dosing solution:

In a sterile tube, add 980 µL of sterile saline.

While vortexing the saline, slowly add 20 µL of the 50 mg/mL CZL80 stock solution.

Continue to vortex for a few minutes to ensure the solution is homogenous. The final

solution will contain 1 mg/mL of CZL80 in 2% DMSO and 98% saline.

Troubleshooting Guide
This guide provides solutions to common issues encountered when working with CZL80
solutions.
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Troubleshooting CZL80 Solubility Issues

Start: Dissolving CZL80

Issue: Precipitation upon dilution
in aqueous buffer

Is the final concentration too high?

Yes

Solution: Lower the final working concentration.

Yes

Was the mixing technique correct?

No

End: Successful Dissolution

Solution: Add DMSO stock dropwise to
vortexing aqueous buffer.

No, incorrect

Is the DMSO anhydrous and high-purity?

Yes, correct

Solution: Use a fresh, sealed bottle of
anhydrous DMSO.

No, it's old/hygroscopic

Still having issues?
Consider a co-solvent system for in vivo use.

Yes, it's fresh

Protocol: Use propylene glycol/ethanol/water
(5:1:4) or 2% DMSO in saline.

Yes

No

Click to download full resolution via product page

Figure 1. A flowchart for troubleshooting common solubility issues with CZL80.

Signaling Pathways and Experimental Workflows
The primary mechanism of action for CZL80 is the inhibition of Caspase-1. The following

diagram illustrates the simplified signaling pathway involving Caspase-1 that CZL80 targets.
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Simplified Caspase-1 Signaling Pathway and Inhibition by CZL80
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Figure 2. CZL80 inhibits Caspase-1, preventing the cleavage and activation of pro-

inflammatory cytokines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CZL80 solubility in DMSO and aqueous solutions].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15587028#czl80-solubility-in-dmso-and-aqueous-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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